2-Methylthio-N(6)-(N-threonylcarbonyl)adenine
2-Methylthio-N(6)-(N-threonylcarbonyl)adenine
Brand Name:
Vulcanchem
CAS No.:
132603-04-4
VCID:
VC21213945
InChI:
InChI=1S/C11H14N6O4S/c1-4(18)5(9(19)20)14-10(21)15-8-6-7(13-3-12-6)16-11(17-8)22-2/h3-5,18H,1-2H3,(H,19,20)(H3,12,13,14,15,16,17,21)/t4-,5+/m0/s1
SMILES:
CC(C(C(=O)O)NC(=O)NC1=NC(=NC2=C1NC=N2)SC)O
Molecular Formula:
C11H14N6O4S
Molecular Weight:
326.33 g/mol
2-Methylthio-N(6)-(N-threonylcarbonyl)adenine
CAS No.: 132603-04-4
Cat. No.: VC21213945
Molecular Formula: C11H14N6O4S
Molecular Weight: 326.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 132603-04-4 |
|---|---|
| Molecular Formula | C11H14N6O4S |
| Molecular Weight | 326.33 g/mol |
| IUPAC Name | (2R,3S)-3-hydroxy-2-[(2-methylsulfanyl-7H-purin-6-yl)carbamoylamino]butanoic acid |
| Standard InChI | InChI=1S/C11H14N6O4S/c1-4(18)5(9(19)20)14-10(21)15-8-6-7(13-3-12-6)16-11(17-8)22-2/h3-5,18H,1-2H3,(H,19,20)(H3,12,13,14,15,16,17,21)/t4-,5+/m0/s1 |
| Standard InChI Key | UATAXLMJXKUHHR-CRCLSJGQSA-N |
| Isomeric SMILES | C[C@@H]([C@H](C(=O)O)NC(=O)NC1=NC(=NC2=C1NC=N2)SC)O |
| SMILES | CC(C(C(=O)O)NC(=O)NC1=NC(=NC2=C1NC=N2)SC)O |
| Canonical SMILES | CC(C(C(=O)O)NC(=O)NC1=NC(=NC2=C1NC=N2)SC)O |
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